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CAS No.: 109741-24-4

Cat. No.: S1535971

Insights from General Vinpocetine Research

The following table summarizes key information on Vinpocetine's structure and related synthetic studies that

could inform your work on its N-Oxide.

Aspect Description & Relevance

Core Structure Vinpocetine is a semi-synthetic derivative of vincamine. Its fundamental
structure consists of a pentagonal ring (E) and four hexagonal rings (A, B, C, D)

[1].

Known Metabolic A primary known metabolite of Vinpocetine is apovincaminic acid, resulting

Pathway from the hydrolysis of the ester group, not N-oxidation [2] [3].

Reported Recent research has successfully created new derivatives by modifying the ester
Synthetic group at position 14. Replacing this group with extended side chains has yielded
Modifications compounds with 5 to 8-fold higher PDE1A inhibitory activity than Vinpocetine

[1].

Experimental Workflow for Derivative Synthesis &
Evaluation
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Although specific for other derivatives, the methodology from recent studies provides a robust framework
that can be adapted for synthesizing and evaluating new compounds like Vinpocetine N-Oxide. The

workflow below outlines the key stages.

Start: Vinpocetine
Core Structure

Structural Modification
(e.g., at position 14)

Biological Activity Screening
(e.g., PDE1A Inhibition Assay)

Computational Analysis
(Molecular Docking with Protein Model)

Identify Lead Compounds
for Further Development

Click to download full resolution via product page

Suggestions for Your Next Steps

Given the lack of direct information on Vinpocetine N-Oxide, here are suggestions to guide your research:
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¢ Refine Your Search: Use specialized scientific databases like SciFinder, Reaxys, or PubMed to
perform a more precise literature search for "Vinpocetine N-Oxide" or general "vinca alkaloid N-
oxidation" protocols.

¢ Focus on Reaction Engineering: The core challenge will likely be developing a selective oxidation
process for the specific nitrogen atom in the Vinpocetine structure. Investigate different oxidizing
agents and reaction conditions (solvent, temperature, catalyst) to optimize yield and minimize by-
products.

¢ Prioritize Characterization: As shown in the workflow, thoroughly characterizing your synthesized
compound with NMR and mass spectrometry is critical to confirm you have successfully produced the
desired N-Oxide derivative and not an alternative oxidation product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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